4-(2,4-Difluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid

• CAS No.: 487057-91-0
• Molecular Formula: C13H11F2NO3
• Molecular Weight: 267.23 g/mol
• IUPAC Name: 4-(2,4-difluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-carboxylic acid
• InChI: InChI=1S/C13H11F2NO3/c1-6-12(13(18)19)9(5-11(17)16-6)8-3-2-7(14)4-10(8)15/h2-4,9H,5H2,1H3,(H,16,17)(H,18,19)
• InChI Key: VZAQDECWKZFVPO-UHFFFAOYSA-N
• SMILES: CC1=C(C(CC(=O)N1)C2=C(C=C(C=C2)F)F)C(=O)O

Description

4-(2,4-Difluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H11F2NO3 and its molecular weight is 267.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product from Step 1 (600 mg, 2.13 mmol) was dissolved in methanol (15 mL), and NaOH (5 mL, 2.5 M) was added. This reaction mixture was heated to 60° C. for 18 h. The reaction mixture was concentrated, and then poured into EtOAc (20 mL) and water (5 mL). The aqueous layer was acidified to pH<3 by adding 6N HCl solution, and then extracted with EtOAc (50 mL). The organic phase was washed with brine, dried over Na2SO4, filtered and concentrated. The resulting residue was triturated with 5% ether/hexanes to afford the title compound (287 mg, 50%). MS (ES+) m/e 268 [M+H]+.